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Compound of Interest

Compound Name: LY2780301

cat. No.: B1150114

LY2780301 Technical Support Center

This technical support center provides essential information on the stability, storage, and
handling of LY2780301, a potent inhibitor of p70 S6 kinase and Akt.[1][2][3] This guide is
intended for researchers, scientists, and drug development professionals to ensure the proper
use and integrity of this compound in experimental settings.

Frequently Asked Questions (FAQS)

Q1: What is the recommended method for storing LY2780301 powder?

Al: LY2780301 powder should be stored under dry and dark conditions. For short-term storage
(days to weeks), a temperature of 0 - 4°C is recommended. For long-term storage (months to
years), it is best to store the powder at -20°C.[4] Proper storage ensures a shelf life of over two
years.[4]

Q2: How should I prepare and store stock solutions of LY2780301?

A2:LY2780301 is soluble in DMSO.[1][4] It is recommended to use anhydrous DMSO for
reconstitution.[5] Once prepared, stock solutions should be aliquoted to avoid repeated freeze-
thaw cycles and stored at -20°C or -80°C.[1][5]

Q3: What is the stability of LY2780301 in a stock solution?

A3: Stock solutions of LY2780301 in DMSO are stable for up to 3 weeks at -20°C.[5] For
longer-term storage of up to one year, it is recommended to store the aliquoted stock solution

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1150114?utm_src=pdf-interest
https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.selleckchem.com/products/ly2780301.html
https://ascopubs.org/doi/10.1200/jco.2012.30.15_suppl.3005
https://www.abmole.com/products/ly2780301.html
https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.medkoo.com/products/5608
https://www.medkoo.com/products/5608
https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.selleckchem.com/products/ly2780301.html
https://www.medkoo.com/products/5608
https://www.sigmaaldrich.com/US/en/product/mm/124005
https://www.selleckchem.com/products/ly2780301.html
https://www.sigmaaldrich.com/US/en/product/mm/124005
https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/mm/124005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

at -80°C.[1]

Q4: Is LY2780301 soluble in water?

A4: No, LY2780301 is not soluble in water.[1][4]

Q5: The compound appears to have low solubility in DMSO. What could be the issue?

A5: Moisture-absorbing DMSO can reduce the solubility of LY2780301. It is crucial to use fresh,
anhydrous DMSO to ensure optimal solubility.[1]

Troubleshooting Guide
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Issue Possible Cause Solution
Difficulty Dissolving Use of old or non-anhydrous Use fresh, anhydrous DMSO
LY2780301 DMSO. for reconstitution.[1][5]

Incorrect solvent.

LY2780301 is soluble in

DMSO, not in water or ethanol.

[1](4]

Precipitation in Stock Solution

Aliquot stock solutions to avoid
repeated freeze-thaw cycles
and store at -20°C or -80°C.[1]

[5]

Improper storage.

Supersaturation.

Gently warm the solution and
vortex to redissolve. Ensure
the concentration does not

exceed the solubility limit.

Inconsistent Experimental

Results

Ensure proper storage of both

the solid compound and stock
Degradation of the compound. solutions. Prepare fresh stock

solutions if degradation is

suspected.

Improper handling during

shipping.

While the compound is stable
for a few weeks at ambient
temperature during shipping,
prolonged exposure to adverse

conditions should be avoided.

[4]

Quantitative Data Summary
Storage and Stability
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Form Condition Temperature Duration Notes
) Short-term (days
Solid Powder Dry, dark 0-4°C [4]
to weeks)
Long-term
Dry, dark -20°C (months to [1][4]
years)
Stock Solutionin  Tightly sealed
) -20°C Up to 1 month [1]
DMSO vials
Aliguoted, tightl
g ) i -80°C Upto 1 year [1]
sealed vials
Solubility
Solvent Concentration
DMSO 20 - 25 mg/mL (38.64 - 48.3 mM)[1]
Water Insoluble[1]
Ethanol Insoluble[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

o Allow LY2780301 to equilibrate to room temperature: Before opening, let the vial of solid

LY2780301 sit at room temperature for at least 60 minutes.[6]

e Calculate the required amount of DMSO: The molecular weight of LY2780301 is 517.53
g/mol .[4] To prepare a 10 mM stock solution, you will need to dissolve 5.1753 mg of
LY2780301 in 1 mL of anhydrous DMSO.

o Reconstitution: Add the calculated volume of anhydrous DMSO to the vial containing

LY2780301.
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e Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.
Gentle warming may be applied if necessary.

» Storage: Aliquot the stock solution into smaller, tightly sealed vials to minimize freeze-thaw
cycles and store at -20°C or -80°C.[1]

Visualizations
Signaling Pathway of LY2780301 Inhibition
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Caption: Inhibition of the PI3K/Akt signaling pathway by LY2780301.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of LY2780301.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1150114?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ly2780301.html
https://ascopubs.org/doi/10.1200/jco.2012.30.15_suppl.3005
https://www.abmole.com/products/ly2780301.html
https://www.medkoo.com/products/5608
https://www.sigmaaldrich.com/US/en/product/mm/124005
https://www.tocris.com/support/stability-and-storage
https://www.benchchem.com/product/b1150114#ly2780301-stability-and-storage-conditions
https://www.benchchem.com/product/b1150114#ly2780301-stability-and-storage-conditions
https://www.benchchem.com/product/b1150114#ly2780301-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150114?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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